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Compound of Interest

Compound Name: Orbifloxacin-d4

Cat. No.: B15560664

Application Note and Protocol

Introduction

Fluoroquinolones are a class of broad-spectrum synthetic antibiotics widely used in veterinary
medicine to treat bacterial infections in food-producing animals. The potential for residues of
these drugs to remain in food products such as meat, milk, and eggs is a significant food safety
concern due to the risks of allergic reactions in sensitive individuals and the development of
antibiotic-resistant bacteria. Regulatory bodies worldwide have established maximum residue
limits (MRLSs) for fluoroquinolones in various food commaodities.

To ensure compliance with these regulations and safeguard public health, sensitive and reliable
analytical methods are essential for the routine monitoring of fluoroquinolone residues in food.
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the
gold standard for this purpose due to its high selectivity and sensitivity. The use of stable
isotope-labeled internal standards, such as Orbifloxacin-d4, is crucial for accurate
guantification. Orbifloxacin-d4, a deuterated analog of the fluoroquinolone orbifloxacin, mimics
the chemical behavior of the target analytes during sample preparation and ionization, thereby
compensating for matrix effects and variations in instrument response. This application note
provides a detailed protocol for the determination of fluoroquinolone residues in various food
matrices using Orbifloxacin-d4 as an internal standard.

Principle
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This method involves the extraction of fluoroquinolone residues from a homogenized food
sample, followed by a cleanup step to remove interfering matrix components. The final extract
is then analyzed by LC-MS/MS. Orbifloxacin-d4 is added to the sample at the beginning of the
procedure to serve as an internal standard for the quantification of target fluoroquinolone
analytes. Quantification is achieved by comparing the peak area ratio of the target analyte to
that of the internal standard against a calibration curve prepared in a blank matrix extract.

Featured Analytes

This protocol is suitable for the analysis of a range of fluoroquinolones, including but not limited
to:

Ciprofloxacin

o Danofloxacin

¢ Enrofloxacin

¢ Norfloxacin

¢ Ofloxacin

o Sarafloxacin

Orbifloxacin

Experimental Protocols
Protocol 1: Analysis of Fluoroquinolones in Meat (e.g.,
Chicken, Pork, Beef) using QUEChERS

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for sample preparation.[1][2][3][4][5]

1. Sample Preparation and Extraction:

e Homogenize a representative portion of the meat sample.
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e Weigh 5 g (x 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.
e Add 100 pL of the Orbifloxacin-d4 internal standard working solution (e.g., 1 pg/mL).
e Add 10 mL of 1% acetic acid in acetonitrile.

e Add the contents of a QUEChERS extraction salt packet (e.g., 4 g MgSOa4, 1 g NaCl, 1 g
sodium citrate, 0.5 g disodium citrate sesquihydrate).

o Cap the tube tightly and shake vigorously for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.
2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a
mixture of primary secondary amine (PSA) sorbent and C18 sorbent (e.g., 150 mg MgSOQOea,
50 mg PSA, 50 mg C18).

» Vortex for 30 seconds.
o Centrifuge at 10,000 rpm for 5 minutes.

« Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for LC-MS/MS
analysis.

Protocol 2: Analysis of Fluoroquinolones in Milk using
Solid-Phase Extraction (SPE)

This protocol is suitable for the analysis of fluoroquinolone residues in milk and milk products.

[6]
1. Sample Preparation and Extraction:
o Pipette 5 mL of milk into a 50 mL polypropylene centrifuge tube.

e Add 100 pL of the Orbifloxacin-d4 internal standard working solution (e.g., 1 pg/mL).
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Add 10 mL of acetonitrile.

Vortex for 1 minute to precipitate proteins.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant and dilute with 20 mL of water.
. Solid-Phase Extraction (SPE) Cleanup:

Condition an Oasis HLB SPE cartridge (e.g., 60 mg, 3 mL) with 3 mL of methanol followed
by 3 mL of water.

Load the diluted extract onto the SPE cartridge at a flow rate of 1-2 mL/min.
Wash the cartridge with 3 mL of water.

Dry the cartridge under vacuum for 5 minutes.

Elute the analytes with 4 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase and filter through a 0.22 um
syringe filter into an autosampler vial.

LC-MS/MS Instrumental Conditions

Liquid Chromatography (LC) Parameters:
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Parameter

Value

Column

C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 2.6 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Flow Rate 0.3 mL/min
Injection Volume 5pL
Column Temperature 40°C

Gradient Program

0-1 min (5% B), 1-8 min (5-95% B), 8-10 min
(95% B), 10.1-12 min (5% B)

Mass Spectrometry (MS) Parameters:

Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive

lon Source Temp.

500°C

Capillary Voltage

3.5kV

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transitions for Target Analytes and Internal Standard:
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Analyte Precursor lon (m/z) Productlon 1 (m/z) Productlon 2 (m/z)
Ciprofloxacin 332.1 314.1 288.1
Danofloxacin 358.1 340.1 299.1
Enrofloxacin 360.1 342.1 316.1
Norfloxacin 320.1 302.1 276.1
Ofloxacin 362.1 318.1 261.1
Sarafloxacin 386.1 368.1 325.1
Orbifloxacin 396.1 378.1 352.1
Orbifloxacin-d4 (IS) 400.1 382.1 356.1

Note: The specific MRM transitions and collision energies should be optimized for the
instrument in use.

Data Presentation

The following tables summarize typical performance data for the analysis of fluoroquinolones in
food matrices using a stable isotope-labeled internal standard.

Table 1: Method Detection and Quantification Limits
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Analyte Limit of Detection (LOD) Limit of Quantification
(nglkg) (LOQ) (nglkg)
Ciprofloxacin 0.1-05 0.3-15
Danofloxacin 0.2-0.8 06-24
Enrofloxacin 0.1-0.6 0.3-1.8
Norfloxacin 0.1-05 0.3-15
Ofloxacin 0.2-0.7 06-21
Sarafloxacin 03-10 09-30
Orbifloxacin 0.2-0.6 0.6-1.8

Data compiled from various studies on fluoroquinolone analysis in food.

Table 2: Recovery and Precision Data in Spiked Chicken Muscle (n=6)

Relative Standard

Spiking Level L
Analyte Mean Recovery (%) Deviation (RSD)
(nglkg)
(%)
Ciprofloxacin 5 95.2 4.8
10 98.1 35
Enrofloxacin 5 92.8 51
10 96.5 4.2
Orbifloxacin 5 94.1 4.5
10 97.3 3.9

Representative data based on typical method performance.

Mandatory Visualization
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Caption: Experimental workflow for fluoroquinolone analysis.
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Caption: Logic of using an internal standard for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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